Cas no 10203-58-4 (Diethyl isobutylmalonate)

• Product Name: Diethyl isobutylmalonate
• CAS No: 10203-58-4
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00026869
• CID: 48457
• PubChem ID: 25047
• Update Time: 2024-11-04

Diethyl isobutylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-isobutylmalonate
• Diethyl Isobutylmalonate
• diethyl 2-(2-methylpropyl)propanedioate
• Isobutylmalonic Acid Diethyl Ester
• Isobutyl Malonate
• Diethyl isobutylMalo
• Ethyl isobutyl malonate
• DIETHYL (2-METHYLPROPYL)MALONATE
• Malonic acid, isobutyl-, diethyl ester
• Ethyl 2-carbethoxy-4-methyl pentanoate
• (2-methylpropyl)-propanedioicacidiethylester
• Propanedioic acid, (2-methylpropyl)-, diethyl ester
• Propanedioic acid, 2-(2-methylpropyl)-, 1,3-diethyl ester
• OFRFGNSZCYDFOH-UHFFFAOYSA-N
• diethylisobutylmalonate
• diethyl i-butylmalonate
• Diet
• SY019408
• 1,3-diethyl 2-(2-methylpropyl)propanedioate
• FT-0627373
• EN300-28246
• 2-(2-methylpropyl)propanedioic acid diethyl ester
• 95WL9E8A77
• AKOS005206830
• DTXSID7064998
• I0251
• InChI=1/C11H20O4/c1-5-14-10(12)9(7-8(3)4)11(13)15-6-2/h8-9H,5-7H2,1-4H3
• NS00023104
• EINECS 233-504-6
• Diethyl-iso-butyl malonate
• NSC 68522
• A800502
• SCHEMBL335607
• AI3-05627
• NSC-68522
• CS-11401
• NSC68522
• AC2239
• ETHYL 2-ETHOXYCARBONYL-4-METHYLVALERATE
• FT-0699995
• 2-isobutyl-malonic acid diethyl ester
• W-108889
• OFRFGNSZCYDFOH-UHFFFAOYSA-
• 10203-58-4
• MFCD00026869
• Diethyl 2-isobutylmalonate #
• Z254198236
• FT-0624790
• Ethyl 2-(ethoxycarbonyl)-4-(methyl)pentanoate
• CS-0151883
• 2-(ethyloxycarbonyl)-4-methylpentanoic acid, ethyl ester
• 2-Isobutylmalonic acid diethyl ester
• UNII-95WL9E8A77
• Diethyl isobutylmalonate,98%
• 2-(2-Methylpropyl)propanedioic Acid 1,3-Diethyl Ester; Isobutylmalonic Acid Diethyl Ester; (2-Methylpropyl)propanedioic Acid Diethyl Ester; 2-Isobutylmalonic Acid Diethyl Ester; Ethyl 2-Ethoxycarbonyl-4-methylvalerate; NSC 68522
• Diethyl isobutylmalonate

• MDL： MFCD00026869
• Inchi： 1S/C11H20O4/c1-5-14-10(12)9(7-8(3)4)11(13)15-6-2/h8-9H,5-7H2,1-4H3
• InChI Key： OFRFGNSZCYDFOH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC(C)C)=O
• BRN： 1103030

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.970(lit.)
• Boiling Point: 225°C(lit.)
• Flash Point: >100℃(212℉)(lit.)
• Refractive Index: 1.4220
• PSA: 52.60000
• LogP: 1.77490
• Solubility: Insoluble in water.

Diethyl isobutylmalonate Security Information

• Safety Instruction： S24/25
• RTECS：TY1850200
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters